Cas no 1026-59-1 (Pyrrolidine, 3-phenyl-1-(phenylmethyl)-)

Pyrrolidine, 3-phenyl-1-(phenylmethyl)- Properties

Names and Identifiers

• Pyrrolidine, 3-phenyl-1-(phenylmethyl)-
• (rac)-N-benzyl-3-phenylpyrrolidine

Computed Properties

• Exact Mass: 237.151749610g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 237.151749610g/mol
• Heavy Atom Count: 18
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 166 °C(Press: 3 Torr)
• pka: 9.20±0.40(Predicted)
• Density: 1.067±0.06 g/cm3(Predicted)